Cas no 119365-69-4 ((R)-6,8-Dimercaptooctanoic Acid)

(R)-6,8-Dimercaptooctanoic Acid Properties

Names and Identifiers

• R-(+)-Dihydrolipoic acid
• (R)-6,8-Dimercaptooctanoic acid
• R-DIHYDROLIPOIC ACID
• (6R)-6,8-disulfanyloctanoic acid
• CHEBI:45230
• IZFHEQBZOYJLPK-SSDOTTSWSA-N
• Dihydrolipoic acid, (R)-
• Octanoic acid, 6,8-dimercapto-, (6R)-
• (R)-Dihydro-alpha-lipoic acid
• C8H16O2S2
• C02147
• (R)-dihydrothioctic acid
• (6R)-DHLA
• (R)-DIHYDRO-.ALPHA.-LIPOIC ACID
• CHEMBL1235647
• Dihydrothioctic acid, (R)-
• (+)-6,8-Dithiooctanoic acid
• DB03760
• (R)-dihydrolipoic acid
• 00K1YL9Q69
• 119365-69-4
• UNII-00K1YL9Q69
• DTXSID60963521
• AKOS015914494
• NS00069408
• (6R)-6,8-dimercaptooctanoic acid
• R-DIHYDROLIPOIC ACID [WHO-DD]
• Dihydrolipoic acid, R
• SCHEMBL867951
• Q27895533
• RDHLA
• (6R)-6,8-dihydrothioctic acid
• (R)-DHLA
• (6R)-6,8-bis(sulfanyl)octanoic acid
• (R)-6,8-Dimercaptooctanoicacid
• (R)-6,8-Dihydrothioctic acid
• AT42786
• r-dihydrolipoic acid
• (R)-6,8-DIMERCAPTOOCTANOIC ACID
• +Expand

• InChIKey： IZFHEQBZOYJLPK-UHFFFAOYSA-N
• Inchi： 1S/C8H16O2S2/c9-8(10)4-2-1-3-7(12)5-6-11/h7,11-12H,1-6H2,(H,9,10)/t7-/m1/s1
• SMILES： SCCC(CCCCC(=O)O)S

Computed Properties

• Exact Mass: 208.05928
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 208.059
• Heavy Atom Count: 12
• Complexity: 128
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 39.3A^2

Experimental Properties

• LogP: 2.24970
• PSA: 37.3
• Boiling Point: 361 ºC
• Flash Point: 172 ºC
• Density: 1.134